5-Chloro-1-(piperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-one
Overview
Description
5-Chloro-1-(piperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-one is a 2-benzimidazolone derivative . It is known to exhibit anti-nauseant properties . This compound is a known human metabolite of domperidone .
Synthesis Analysis
Novel compounds of biological interest were synthesized by in situ reduction of Schiff’s base of 5,6-dimethoxy indanone and 1-(piperidin-4-yl)-1H-benzo[d]imidazol-2(3H)-one in the presence of Ti(OiPr)4 and NaBH3CN . Further alkylation using different alkyl/aryl halides in the presence of NaH in DMF gave a series of novel compounds .Molecular Structure Analysis
The molecular formula of this compound is C12H14ClN3O . The molecular weight is 251.71 g/mol . The SMILES string representation is Clc1ccc2N(C3CCNCC3)C(=O)Nc2c1 .Chemical Reactions Analysis
The chemical modulation of this compound involves various processes such as modulation of the aliphatic chain linking the 2-chlorobenzene moiety to the piperidine ring, modulation of the amide substituent and of the benzoimidazol-2-one linker, replacement of the benzimidazol-2-one moiety with urea-like substructures, and elimination of the piperidine ring and benzoimidazol-2-one functionalization .Physical and Chemical Properties Analysis
The compound has a melting point of 228-231 °C (lit.) . The InChI key is DOAYWDKFDPSTSV-UHFFFAOYSA-N .Scientific Research Applications
Antitubercular Activity
5-Chloro-1-(piperidin-4-yl)-1H-benzo[d]imidazole-2(3H)-one derivatives have been synthesized and characterized, showing good antitubercular activity against mycobacterium species. These compounds were synthesized using various spectroscopic techniques and screened for their effectiveness against tuberculosis (Raju, Sasidhar, & Vidyadhara, 2020).
Pharmacokinetics in Cancer Treatment
Studies on novel anaplastic lymphoma kinase inhibitors, related to 5-Chloro-1-(piperidin-4-yl)-1H-benzo[d]imidazole-2(3H)-one, have explored their potential application in cancer treatment. This research has focused on understanding the pharmacokinetics and enzymatic hydrolysis of these compounds in mice (Teffera et al., 2013).
Serotonin Receptor Antagonism for CNS Applications
The compound has been studied for its role as a serotonin receptor antagonist, specifically targeting the 5-HT7/5-HT2A receptors. This includes synthesis, pharmacomodulation, and evaluation using PET imaging in primate brains, indicating its potential application in central nervous system disorders (Deau et al., 2015).
Antiemetic Drug Properties
Domperidone, a derivative of 5-Chloro-1-(piperidin-4-yl)-1H-benzo[d]imidazole-2(3H)-one, has been studied as an antiemetic drug. This research includes novel salt formations of domperidone, offering insights into its use for relieving nausea and vomiting (Sridhar, 2021).
Anti-Inflammatory Applications
Derivatives of 5-Chloro-1-(piperidin-4-yl)-1H-benzo[d]imidazole-2(3H)-one have been synthesized and shown to have significant anti-inflammatory activity. This includes inhibiting NO and TNF-α production in macrophages, indicating potential for treating inflammation-related conditions (Li et al., 2015).
Antimicrobial and Antifungal Applications
Several studies have synthesized novel compounds derived from 5-Chloro-1-(piperidin-4-yl)-1H-benzo[d]imidazole-2(3H)-one, exhibiting promising antimicrobial and antifungal activities. These include diverse derivations and evaluations against various bacterial and fungal strains, contributing to the potential use in combating microbial infections (Patel et al., 2013); (Anisetti & Reddy, 2012).
Cancer Research and Antitumor Evaluation
In the field of cancer research, derivatives of 5-Chloro-1-(piperidin-4-yl)-1H-benzo[d]imidazole-2(3H)-one have been synthesized and evaluated for their antitumor properties. This includes molecular modeling, QSAR studies, and cytotoxicity assessments against various cancer cell lines, highlighting its potential role in oncology (Tomorowicz et al., 2020); (Rashid, Husain, & Mishra, 2012).
Corrosion Inhibition Studies
The use of benzimidazole derivatives in corrosion inhibition has been explored. These studies focus on the electrochemical, thermodynamic, and quantum chemical properties of these derivatives, assessing their effectiveness in protecting materials like steel in acidic environments (Yadav et al., 2016).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
6-chloro-3-piperidin-4-yl-1H-benzimidazol-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14ClN3O/c13-8-1-2-11-10(7-8)15-12(17)16(11)9-3-5-14-6-4-9/h1-2,7,9,14H,3-6H2,(H,15,17) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOAYWDKFDPSTSV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1N2C3=C(C=C(C=C3)Cl)NC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14ClN3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4057764 | |
Record name | 5-Chloro-1-(4-piperidyl)-1H-benzimidazol-2(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4057764 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
251.71 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
53786-28-0 | |
Record name | 5-Chloro-1-(piperidin-4-yl)-1H-benzimidazol-2(3H)-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=53786-28-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 5-Chloro-1-(4-piperidinyl)-2-benzimidazolinone | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0053786280 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 5-Chloro-1-(4-piperidyl)-1H-benzimidazol-2(3H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID4057764 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-chloro-1,3-dihydro-1-(4-piperidinyl)-2H-benzimidazol-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.053.410 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 5-CHLORO-1-(4-PIPERIDINYL)-2-BENZIMIDAZOLINONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/53TAT94YDS | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Synthesis routes and methods I
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Synthesis routes and methods II
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
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Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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